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Compound of Interest

Compound Name: Valproic acid-d6

Cat. No.: B196664

This technical guide provides comprehensive safety information and handling precautions for
Valproic acid-d6 (CAS No: 87745-18-4).[1][2] It is intended for researchers, scientists, and
drug development professionals who may handle this compound in a laboratory setting.
Valproic acid-d6 is the deuterium-labeled form of Valproic acid, an inhibitor of histone
deacetylase (HDAC) used in research as a tracer or internal standard for quantitative analysis.
[3] Due to the health hazards associated with the parent compound, stringent safety protocols
must be followed.

Hazard Identification and Classification

Valproic acid-d6 is classified as a hazardous substance. The following tables summarize its
GHS classification and associated precautionary statements.

GHS Hazard Classification[1][4][5]

Classification Category Hazard Statement Code
Acute Toxicity, Oral Category 4 H302
Skin Corrosion/Irritation Category 2 H315
Serious Eye Damage/Eye
o Category 1 H318
[rritation
Reproductive Toxicity Category 1A H360
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Hazard and Precautionary Statements[1][4][5]
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Code Statement Type

H302 Harmful if swallowed. Hazard
H315 Causes skin irritation. Hazard
H318 Causes serious eye damage. Hazard

May damage fertility or the
H360 ] Hazard
unborn child.

Obtain special instructions _
P201 Precautionary
before use.

Wash hands thoroughly after )
P264 ] Precautionary
handling.

Do not eat, drink or smoke ]
P270 ) ) Precautionary
when using this product.

Wear protective
P280 gloves/protective clothing/eye Precautionary

protection/face protection.

IF SWALLOWED: Call a
P301+P312 POISON CENTER/doctor if Precautionary

you feel unwell.

IF ON SKIN: Wash with plenty ]
P302+P352 Precautionary
of soap and water.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if Precautionary

present and easy to do.

Continue rinsing.

Immediately call a poison )
P310 Precautionary
center/doctor.

Dispose of contents/container
P501 in accordance with local Precautionary

regulation.
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Toxicological Profile

The primary toxicological risks associated with Valproic acid and its deuterated form include
acute toxicity upon ingestion, severe eye and skin irritation, and reproductive harm.[1][4][5]

» Acute Toxicity: Valproic acid is harmful if swallowed.[1][4] Acute overdose can lead to central
nervous system depression, metabolic acidosis, hyperammonemia, and hepatotoxicity.[6]

¢ Hepatotoxicity: Severe and potentially fatal hepatic failure has been reported, particularly
within the first six months of treatment with the parent drug.[6][7]

o Reproductive Toxicity: The compound may damage fertility or the unborn child.[4][5][7] Fetal
risk, including neural tube defects, has been reported for infants of mothers who took
Valproic Acid during pregnancy.[7]

» Skin and Eye Irritation: Direct contact causes skin irritation and can lead to serious,
irreversible eye damage.[1][5]

Valproic Acid Serum Concentration and Toxicity[8]

Concentration Range (mgl/L) Clinical Significance
50 - 100 Therapeutic Level
> 180 Often associated with mental status changes

Serious intoxication likely; may cause metabolic

> 450
acidosis
> 850 May correlate with coma
> 900 Potential indication for dialysis

Physical and Chemical Properties

The following table summarizes key physical and chemical data for Valproic acid-d6.
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Property Value

CAS Number 87745-18-4[1][2][9]

Molecular Formula C8H10D602[2][9]

Molecular Weight 150.25 g/mol [9][10]

Boiling Point 220°C at 760 mmHg[2]

Flash Point 116.6°C[2]

Density 0.965 g/cm?3[2]

Appearance Colorless to pale yellow viscous liquid[11]

Solubili Slightly soluble in water; fully soluble in acetone,
olubili
Y chloroform, ether, and methanol.[11]

Handling and Storage Protocols

Proper handling and storage are critical to minimize exposure risk.
Handling Protocol:

» Only suitably qualified and experienced scientists should handle this material in appropriately
equipped facilities.[1]

» Avoid all personal contact, including inhalation of vapors, mists, or dust.[1][12]

e Work should be conducted in a well-ventilated area, preferably within a laboratory fume
hood.[1][5][13]

e Do not eat, drink, or smoke in areas where the chemical is handled.[1][4]
e Wash hands thoroughly after handling the product.[1][13]
Storage Protocol:

» Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][13]
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» Store at recommended temperatures, which may be -20°C for the pure form.[1][2]

» Store away from incompatible materials such as strong oxidizing agents, reducing agents,
bases, and strong acids.[1][13]

Exposure Control and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are mandatory when handling
Valproic acid-d6.

Engineering Controls:
o Ensure adequate ventilation with a sufficient air exchange rate.[13]

o Use of a fume hood or other exhaust ventilation is necessary to keep airborne
concentrations below exposure limits.[5][13]

¢ An eye-wash station and safety shower must be readily accessible.[1]

Personal Protective Equipment (PPE) Requirements[1][12][13]

Protection Type Specification Purpose
) Safety glasses with side- Prevents eye contact and
Eye/Face Protection ) ] ]
shields or chemical goggles. serious damage.
) Chemical-resistant gloves Prevents skin contact and
Hand Protection o o
(e.g., nitrile rubber). irritation.
, _ Long-sleeved clothing, lab Protects skin from accidental
Skin/Body Protection ) )
coat, or impervious apron. splashes.

Use an approved/certified ) )
) ) ) ) o Prevents inhalation of harmful
Respiratory Protection vapor respirator if ventilation is
. _ vapors or aerosols.
inadequate or for spill cleanup.

Emergency and First-Aid Procedures
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Immediate action is required in the event of exposure.

o Eye Contact: Immediately flush the eyes with large amounts of water for several minutes,
holding the eyelids open.[1][4] Remove contact lenses if present and easy to do.[1][4] Seek
immediate medical attention.[1][4]

» Skin Contact: Remove all contaminated clothing immediately.[12] Wash the affected skin
area thoroughly with plenty of soap and water.[1][4] If skin irritation occurs, get medical
advice.[4]

 Inhalation: Move the person to fresh air.[1][4] If breathing is difficult, provide respiratory
support.[1] Seek medical attention.[4]

 Ingestion: Rinse the mouth with water.[1][4] Do NOT induce vomiting.[1] Call a physician or
poison control center immediately.[1][4]

Accidental Release and Spill Cleanup Protocol

In case of a spill, follow a structured cleanup procedure to ensure safety and minimize
environmental contamination.

Experimental Protocol for Spill Cleanup:

o Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area.[1]
Remove all sources of ignition.[12][13]

e Ventilate: Ensure the area is well-ventilated.

o Wear PPE: Don appropriate PPE, including a respirator, chemical-resistant gloves, eye
protection, and a lab coat.[1][13]

o Containment: Prevent further leakage or spillage.[1] Keep the product away from drains and
water courses.[1]

o Absorption: Absorb the spill with an inert, non-combustible material such as diatomite, dry
sand, or vermiculite.[1][13]
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o Collection: Carefully collect the absorbed material into a suitable, labeled chemical waste
container.[12][13]

o Decontamination: Clean the contaminated surface thoroughly.[13] Surfaces and equipment
can be decontaminated by scrubbing with alcohol.[1]

» Disposal: Dispose of the contaminated waste in accordance with federal, state, and local
regulations.[1]
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Caption: Workflow for handling a chemical spill of Valproic acid-d6.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b196664?utm_src=pdf-body-img
https://www.benchchem.com/product/b196664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disposal Considerations

Waste material must be disposed of in accordance with all applicable country, federal, state,
and local regulations.[1] Do not allow the product to enter drains or water systems.[1][4]
Contaminated packaging should be handled and disposed of in the same manner as the
product itself.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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